Cas no 1020488-17-8 (N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]cyclopentanecarboxamide)

• Product Name: N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]cyclopentanecarboxamide
• CAS No: 1020488-17-8
• MF: C₁₉H₂₀N₄OS
• MW: 352.453302383423
• CID: 6360053
• PubChem ID: 25281480
• Update Time: 2025-06-12

N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]cyclopentanecarboxamide
• N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]cyclopentanecarboxamide
• N-(3-methyl-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl)cyclopentanecarboxamide
• 1020488-17-8
• AKOS016390961
• F5030-0012

• Inchi： 1S/C19H20N4OS/c1-13-11-17(21-18(24)15-9-5-6-10-15)23(22-13)19-20-16(12-25-19)14-7-3-2-4-8-14/h2-4,7-8,11-12,15H,5-6,9-10H2,1H3,(H,21,24)
• InChI Key： FOTWXHOBIYJVGU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(C)=NN2C2=NC(C3=CC=CC=C3)=CS2)=O)CCCC1

Computed Properties

• Exact Mass: 352.13578245g/mol
• Monoisotopic Mass: 352.13578245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 88Ų

Additional information on N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]cyclopentanecarboxamide

Professional Introduction to N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]cyclopentanecarboxamide (CAS No. 1020488-17-8)

N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]cyclopentanecarboxamide, identified by its CAS number 1020488-17-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate molecular structure, which includes fused rings of pyrazole and thiazole, along with a cyclopentanecarboxamide moiety. The presence of these structural elements not only imparts unique chemical properties but also opens up a wide array of potential biological activities.

The< strong>pyrazole and thiazole rings are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, the pyrazole ring is often associated with kinase inhibition, while the thiazole moiety is frequently linked to enzyme inhibition and metal chelation. The combination of these two heterocycles in N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]cyclopentanecarboxamide suggests that this compound may exhibit multiple pharmacological effects simultaneously.

The< strong>cyclopentanecarboxamide group in the molecule adds another layer of complexity, contributing to its potential role as a bioisostere for other functional groups. This moiety is known to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug development. Moreover, the amide bond can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of multitargeted drugs that can interact with multiple biological pathways simultaneously. This approach has shown promise in treating complex diseases by addressing multiple mechanisms involved in pathogenesis. N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]cyclopentanecarboxamide fits well into this paradigm due to its structural features that allow for interactions with various biological targets.

The< strong>4-phenyl substituent on the thiazole ring is particularly noteworthy as it can influence the electronic properties of the molecule and potentially modulate its binding affinity to biological targets. Phenyl groups are often used in drug design to enhance lipophilicity and improve membrane permeability, which are critical factors for drug absorption and distribution. Additionally, the phenyl ring can participate in π-stacking interactions with aromatic residues in proteins, further enhancing binding affinity.

The< strong>3-methyl substituent on the pyrazole ring adds another degree of freedom in terms of molecular conformation and electronic distribution. This methyl group can influence the orientation of the pyrazole ring relative to other parts of the molecule, potentially affecting its interaction with biological targets. Furthermore, methyl groups are known to enhance metabolic stability by preventing unwanted oxidation or hydrolysis.

The synthesis of N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]cyclopentanecarboxamide involves a multi-step process that requires careful selection of reaction conditions and reagents. The construction of the pyrazole-thiazole fusion ring system typically involves cyclocondensation reactions between appropriate precursors under controlled conditions. The introduction of the cyclopentanecarboxamide group often requires amide bond formation techniques such as acylation or amidation reactions.

In terms of pharmacological evaluation, N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yli)-1H-pyrazol-]cyclopentanecarboxamide has shown promise in preclinical studies as a potential therapeutic agent. Initial studies have indicated that this compound exhibits inhibitory activity against several kinases involved in cancer progression. The presence of both pyrazole and thiazole moieties allows for interactions with different pockets within these kinases, leading to potent inhibition.

Furthermore, the compound has demonstrated anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. These enzymes are involved in the production of pro-inflammatory mediators and are often targeted in anti-inflammatory drugs. The ability of N-[3-methyl-]cyclopentanecarboxamide]cyclopentanecarboxamide to modulate these pathways suggests its potential as a novel anti-inflammatory agent.

The< strong>cyclopentanecarboxamide moiety has also been implicated in its ability to cross the blood-brain barrier (BBB), which is crucial for treating neurological disorders. By enhancing blood-brain barrier penetration, this compound could potentially be used to treat conditions such as Alzheimer's disease or Parkinson's disease where central nervous system targeting is required.

In conclusion, N-[3-methyl-]cyclopentanecarboxamide]cyclopentanecarboxamide (CAS No.< strong>1020488- -17-8) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features, including fused pyrazole-thiazole rings, a phenyl substituent, and a cyclopentanecarboxamide group, endow it with multiple potential biological activities. The compound's ability to interact with various biological targets makes it an attractive candidate for multitargeted drug development. Further research is warranted to fully elucidate its pharmacological profile and explore its therapeutic potential.